Cas no 1375303-06-2 (Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate)
Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate
- tert-butyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate
- SCHEMBL18384078
- DTXSID601143302
- AKOS025396568
- 1375303-06-2
- tert-butyl3-hydroxy-3-vinylpyrrolidine-1-carboxylate
- CS-0055118
- 1-Pyrrolidinecarboxylic acid, 3-ethenyl-3-hydroxy-, 1,1-dimethylethyl ester
- EN300-631645
- DB-145140
- Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate
-
- MDL: MFCD21604796
- Inchi: 1S/C11H19NO3/c1-5-11(14)6-7-12(8-11)9(13)15-10(2,3)4/h5,14H,1,6-8H2,2-4H3
- InChI Key: FHFNKDYYKYMVIJ-UHFFFAOYSA-N
- SMILES: OC1(C=C)CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.8
Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B943305-10mg |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B943305-50mg |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B943305-100mg |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM294969-1g |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 95% | 1g |
$573 | 2023-02-18 | |
| Chemenu | CM294969-500mg |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 95% | 500mg |
$458 | 2023-02-18 | |
| eNovation Chemicals LLC | Y0994918-1g |
tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 95% | 1g |
$1000 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1125758-100mg |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 98% | 100mg |
¥1366 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1125758-250mg |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 98% | 250mg |
¥2347 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1125758-500mg |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 98% | 500mg |
¥4189 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1125758-1g |
tert-Butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate |
1375303-06-2 | 98% | 1g |
¥5866 | 2023-04-15 |
Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate
Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate (CAS No. 1375303-06-2): A Key Intermediate in Modern Pharmaceutical Synthesis
Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate (CAS No. 1375303-06-2) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural properties, has garnered considerable attention due to its role in the development of novel therapeutic agents. Its molecular structure, featuring a tert-butyl group and a reactive vinylpyrrolidine moiety, makes it an invaluable building block for synthetic chemists.
The compound's primary utility lies in its ability to serve as a precursor for more complex molecules, particularly in the synthesis of peptidomimetics and other bioactive scaffolds. The presence of both hydroxyl and carboxyl functional groups provides multiple points of modification, enabling chemists to tailor its reactivity for specific applications. This flexibility has made it a preferred choice in the design of drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.
In recent years, the demand for Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate has surged due to its incorporation into cutting-edge drug candidates. For instance, researchers have leveraged its structural framework to develop inhibitors of enzymes involved in tumor progression. The vinylpyrrolidine core is particularly noteworthy, as it can be easily modified to introduce specific pharmacophores that enhance binding affinity and reduce off-target effects. This has been demonstrated in several preclinical studies where derivatives of this compound have shown promising antitumor activity.
The synthesis of Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic routes often employ catalytic processes that improve yield and purity while minimizing environmental impact. One such approach involves the reaction of tert-butyl acetoacetate with an appropriate nucleophile followed by functional group transformations. These methods highlight the compound's importance not only as a target molecule but also as a catalyst for innovation in synthetic strategies.
The compound's role extends beyond mere intermediacy; it also serves as a model system for studying reaction mechanisms and developing new catalytic systems. Researchers have utilized computational chemistry to predict how different substituents on the pyrrolidine ring influence reactivity and stability. These insights have practical implications for drug design, allowing for the rational selection of starting materials and optimization of synthetic pathways.
Recent breakthroughs in biocatalysis have further underscored the significance of Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate. Enzymes such as cytochrome P450 monooxygenases have been engineered to perform selective oxidations on this scaffold, enabling the introduction of oxygen-containing functional groups with high precision. This capability has opened new avenues for creating drug analogs with improved pharmacokinetic profiles.
The pharmaceutical industry has taken note of these developments, with several companies investing in libraries of derivatives based on this core structure. High-throughput screening campaigns have identified novel compounds with enhanced efficacy and reduced toxicity. These efforts are part of a broader trend toward personalized medicine, where compounds like this are being used to develop bespoke treatments tailored to individual patient profiles.
The future prospects for Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate are bright, with ongoing research exploring its potential in emerging fields such as gene therapy and regenerative medicine. Its ability to integrate into complex molecular architectures makes it an ideal candidate for designing nucleic acid delivery systems and cell-based therapies. As our understanding of biological processes deepens, so too will the applications of this versatile intermediate.
In conclusion, Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate (CAS No. 1375303-06-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing innovative therapeutics across multiple disease areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1375303-06-2 (Tert-butyl 3-hydroxy-3-vinylpyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)